Cas no 154927-05-6 (1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)-)

154927-05-6 structure
Product name:1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)-
1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)-
- 3-benzyl-5-nitroimidazole-4-carbaldehyde
- 4-NITRO-1-(PHENYLMETHYL)-1H-IMIDAZOLE-5-CARBOXALDEHYDE
- 1-benzyl-4-nitroimidazole-5-carbaldehyde
- AC-13578
- AKOS015961293
- A806413
- 4-Nitro-1-(phenylmehtyl)-1H-imidazole-5-carboxaldehyde
- DTXSID90450136
- 154927-05-6
- AB24974
- 1-BENZYL-4-NITRO-1H-IMIDAZOLE-5-CARBALDEHYDE
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- Inchi: InChI=1S/C11H9N3O3/c15-7-10-11(14(16)17)12-8-13(10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
- InChI Key: JIHHSMKAVRMBRP-UHFFFAOYSA-N
- SMILES: [N+](C1=C(C=O)N(CC2C=CC=CC=2)C=N1)([O-])=O
Computed Properties
- Exact Mass: 231.06447
- Monoisotopic Mass: 231.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.7Ų
- XLogP3: 1.6
Experimental Properties
- Density: 1.35
- Boiling Point: 475.2°Cat760mmHg
- Flash Point: 241.2°C
- PSA: 78.03
1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)- Related Literature
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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